1-(6-methylbenzo[d]thiazol-2-yl)-N-(1-phenylethyl)azetidine-3-carboxamide

• IUPAC Name: 1-(6-methyl-1,3-benzothiazol-2-yl)-N-(1-phenylethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C20H21N3OS/c1-13-8-9-17-18(10-13)25-20(22-17)23-11-16(12-23)19(24)21-14(2)15-6-4-3-5-7-15/h3-10,14,16H,11-12H2,1-2H3,(H,21,24)
• InChI Key: KNJYQCMMZJBALH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CC(C3)C(=O)NC(C)C4=CC=CC=C4
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

The compound is a derivative of benzo[d]thiazol-2-yl. Benzo[d]thiazol-2-yl is a key component in the synthesis of various compounds with potential applications in optoelectronics and analytical tools.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzo[d]thiazol-2-yl derivatives have been synthesized via Betti reaction. The Suzuki-Miyaura cross-coupling reaction has also been used in the synthesis of related compounds.

Scientific Research Applications

• Synthesis of New Substituted Compounds and DNA Methylation Effects : The synthesis of new substituted 1,2,4-triazoles and 1,3,4-thiadiazoles derivatives, including compounds with carboxamide, hydroxyl, or carboxyalkyl moieties, has been explored. Some of these compounds showed the ability to inhibit tumor DNA methylation in vitro (Hovsepyan et al., 2019).

• Antimicrobial and Anticancer Properties : Novel benzodifuranyl and thiazolopyrimidines derivatives have been synthesized, exhibiting antimicrobial and analgesic properties. These compounds were also identified as cyclooxygenase inhibitors and displayed significant anti-inflammatory activity (Abu‐Hashem et al., 2020).

• Antihypertensive α-Blocking Agents : Research has been conducted on thiosemicarbazides, triazoles, and Schiff bases for their potential as antihypertensive α-blocking agents. These compounds, synthesized from methyl 2-(thiazol-2-ylcarbamoyl)acetate, showed good activity and low toxicity (Abdel-Wahab et al., 2008).

• Antimicrobial Activities of Thiazole Derivatives : Thiazole-5-carboxamide derivatives have been synthesized and subjected to microbial screening. These compounds demonstrated effective antimicrobial properties against various bacteria strains (Mhaske et al., 2011).

• Synthesis of Heterospirocyclic Compounds : The synthesis of heterospirocyclic compounds, including N-methyl-N-phenyl-2H-azirines, has been explored. These compounds were used as synthons for heterocyclic α-amino acids in peptide synthesis (Strässler et al., 1997).

• Antimicrobial and Anticancer Evaluation : Pyrimidine clubbed with thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial and anticancer properties. They showed promising results against microbial strains and cervical cancer cell lines (Verma et al., 2022).